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Compound of Interest

Compound Name: Dimethyl 3-hydroxyphthalate

Cat. No.: B1315018

For Researchers, Scientists, and Drug Development Professionals

*Abstract

This document provides a comprehensive technical overview of Dimethyl 3-
hydroxyphthalate, a molecule of interest in organic synthesis and medicinal chemistry. It
outlines the definitive nomenclature, key physicochemical properties, and available synthesis
protocols. This guide is intended to serve as a foundational resource for professionals engaged
in research and development activities involving this compound.

Chemical Identity and Nomenclature

The compound commonly known as Dimethyl 3-hydroxyphthalate is systematically named
according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

Table 1: Chemical Identifiers
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Identifier Type Value

IUPAC Name dimethyl 3-hydroxybenzene-1,2-dicarboxylate[1]
[2]

CAS Number 36669-02-0[1][3]

Molecular Formula C10H1005[1][2]

Molecular Weight 210.18 g/mol [1]

nehl INChI=1S/C10H1005/c1-14-9(12)6-4-3-5-
7(11)8(6)10(13)15-2/h3-5,11H,1-2H3[1][2]

InChlKey BQGDDMMXPRJIQHZ-UHFFFAOYSA-NJ[1]

SMILES COC(=0)C1=C(C(=CC=C1)0)C(=0)OC|[?]

Physicochemical Properties

A summary of the key computed and experimental properties of Dimethyl 3-hydroxyphthalate
Is presented below. These parameters are critical for designing experimental conditions,
predicting bioavailability, and understanding the compound's behavior in various matrices.

Table 2: Physicochemical Data

Property Value Source

XLogP3 2.2 Computed by PubChem[1]
Monoisotopic Mass 210.05282342 Da Computed by PubChem[1]
Kovats Retention Index 1500 NIST Mass Spectrometry Data
(Standard non-polar) Center[1]

Table 3: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (A2
[M+H]* 211.06011 140.7

[M+Na]* 233.04205 149.0

[M-H]- 209.04555 143.7

M+NHa4]* 228.08665 159.1

[

[M+K]+ 249.01599 148.6

Data calculated using
CCSbase and reported in
PubChem.[2]

Synthesis Protocols

The synthesis of Dimethyl 3-hydroxyphthalate is a key step in the preparation of various
more complex molecules. The following section details a common experimental protocol
derived from literature.

3.1. Esterification of 3-Hydroxyphthalic Anhydride

A prevalent method for synthesizing Dimethyl 3-hydroxyphthalate involves the methanolysis
of 3-hydroxyphthalic anhydride followed by methylation.

Experimental Workflow
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Caption: Workflow for the synthesis of Dimethyl 3-hydroxyphthalate.
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Detailed Methodology:

Ring Opening and Esterification: 3-Hydroxyphthalic anhydride (e.g., 30.2 mmol) is dissolved
in methanol (e.g., 60 mL).[3] The solution is then heated to reflux for approximately 3 hours.
[3] This step facilitates the opening of the anhydride ring by methanol, forming a mono-ester
carboxylic acid intermediate.

e Solvent Removal: After the reaction is complete, the mixture is cooled to room temperature,
and the methanol is removed by vacuum evaporation.[3]

o Methylation: The resulting residue is suspended in Dimethylformamide (DMF) (e.g., 40 mL).
[3] A base, such as sodium bicarbonate (e.g., 84.6 mmol), is added, followed by the addition
of a methylating agent, iodomethane (e.g., 72.5 mmol).[3]

o Reaction and Isolation: The reaction mixture is heated to 50-55 °C for 2 to 4 hours.[3] Upon
completion, the final product, Dimethyl 3-hydroxyphthalate, can be isolated following
appropriate workup procedures, which typically involve removing the solvent under vacuum.

[3]

Logical Relationships in Synthesis
The synthesis pathway can be visualized as a logical progression from starting materials to the
final product, governed by specific reagents and conditions.

Caption: Reagent and transformation logic for Dimethyl 3-hydroxyphthalate synthesis.

This guide provides essential, verified information for laboratory and development work. For
further details on safety, handling, and disposal, please consult the relevant Safety Data Sheets
(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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